Cas no 2224-10-4 (4-Carboxy Tolbutamide)

• Product Name: 4-Carboxy Tolbutamide
• CAS No: 2224-10-4
• MF: C₁₂H₁₆N₂O₅S
• MW: 300.330842018127
• CID: 267232
• PubChem ID: 329827662
• Update Time: 2025-06-08

4-Carboxy Tolbutamide Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[[[(butylamino)carbonyl]amino]sulfonyl]-
• 4-Carboxy Tolbutamide
• 4-(butylcarbamoylsulfamoyl)benzoic acid
• Carboxytolbutamide
• N-Butyl-N'-(4-carboxyphenylsulfonyl)urea
• N-Butyl-N´-(4-carboxyphenylsulfonyl)urea
• AKOS008132335
• BENZOIC ACID, 4-((((BUTYLAMINO)CARBONYL)AMINO)SULFONYL)-
• N-Butyl-N -(4-carboxyphenylsulfonyl)urea
• Z425552398
• FT-0664372
• 4-{[(butylcarbamoyl)amino]sulfonyl}benzoic acid
• UNII-JGR4FM80VY
• BS-16644
• N-(4-Carboxybenzenesulfonyl)-N-butylurea
• 4-(((Butylamino)carbonyl)amino)sulfonylbenzoic acid
• 4-{[(butyl-C-hydroxycarbonimidoyl)amino]sulfonyl}benzoic acid
• 4-(N-(Butylcarbamoyl)sulfamoyl)benzoic acid
• 1-Butyl-3-(4-carboxyphenyl)sulfonylurea
• D81827
• Tolbutamide carboxylic acid
• p-[(Butylcarbamoyl)sulfamoyl]-benzoic Acid;Tolbutamide Carboxylic Acid
• 4-[[[(Butylamino)carbonyl]amino]sulfonyl]-benzoic Acid
• DTXSID10176780
• CHEBI:165189
• 4-(butylcarbamoylsulamoyl)benzoic acid
• 4-Carboxy Tolbutamide-d9
• N-Butyl-N''-(4-carboxyphenylsulfonyl)urea
• Q27281500
• Carboxycarbutamide
• 1184973-50-9
• J-014603
• MFCD00272697
• 2224-10-4
• 1-Butyl-3-(p-carboxyphenyl)sulfonylurea
• SCHEMBL1478625
• NCGC00165936-01
• GCMVATDSSHTCOS-UHFFFAOYSA-N
• JGR4FM80VY
• DTXCID6099271
• 4-Carboxytolbutamide
• 4-[(butylcarbamoyl)sulfamoyl]benzoic acid
• 4-(((butyl-C-hydroxycarbonimidoyl)amino)sulfonyl)benzoic acid

• MDL： MFCD00272697
• Inchi： 1S/C12H16N2O5S/c1-2-3-8-13-12(17)14-20(18,19)10-6-4-9(5-7-10)11(15)16/h4-7H,2-3,8H2,1H3,(H,15,16)(H2,13,14,17)
• InChI Key： GCMVATDSSHTCOS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)O)=CC=1)(NC(NCCCC)=O)(=O)=O

Computed Properties

• Exact Mass: 300.07800
• Monoisotopic Mass: 300.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 121A^2

Experimental Properties

• Density: 1.337
• Melting Point: 210-212 °C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.558
• Solubility: methanol: soluble
• PSA: 120.95000
• LogP: 3.03540

4-Carboxy Tolbutamide Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R41